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Compound of Interest

Compound Name: Triphenyl phenylethynyl tin

Cat. No.: B15343402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of
triphenyl(phenylethynyl)tin. Due to the limited availability of specific experimental data for this
compound in publicly accessible literature, this document also includes comparative data from
closely related tin compounds to provide a predictive context for its characteristics.

Core Chemical Properties

Triphenyl(phenylethynyl)tin is an organotin compound featuring three phenyl groups and one
phenylethynyl group covalently bonded to a central tin atom. Its chemical formula is C2eH20Sn,
and it has a molecular weight of 451.15 g/mol [1].

Physical and Thermodynamic Properties

Specific experimental data for the melting point, boiling point, and solubility of
triphenyl(phenylethynyl)tin are not readily available in the reviewed literature. However,
thermodynamic properties have been reported and are summarized in the table below. For
context, the properties of the related compound, trimethyl(phenylethynyl)tin, are also provided
where available.
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Property

Triphenyl(phenylethynyl)ti
n

Trimethyl(phenylethynyl)ti
n

CAS Number

1247-08-1[1]

1199-95-7[2]

Molecular Formula

C26H20Sn[1]

C11H14Sn[2]

Molecular Weight 451.15 g/mol [1] 264.94 g/mol [2]
Melting Point Not available 62-67 °C[2]
Boiling Point Not available 249 °C at 760 mmHg[2]

Standard Solid Enthalpy of

) } -14266.50 = 7.30 kd/mol[1] Not available
Combustion (AcH°solid)
Solid Phase Heat Capacity 447.50 J/molxK (at 298.15 K) ]
] Not available
(Cp,solid) [1]
Enthalpy of Formation at
Standard Conditions (gas) 736.90 + 8.30 kJ/mol[1] Not available
(AfH°gas)
Solid Phase Enthalpy of
Formation at Standard 599.30 + 8.10 kJ/mol[1] Not available
Conditions (AfH°solid)
Enthalpy of Sublimation at .
137.60 + 2.00 kJ/mol[1] Not available

Standard Conditions (AsubH®)

Spectroscopic Data (Predicted)

Specific spectroscopic data for triphenyl(phenylethynyltin is not available in the reviewed

literature. The following sections provide expected spectral characteristics based on the

analysis of similar compounds.

1H NMR Spectroscopy

The 1H NMR spectrum of triphenyl(phenylethynyl)tin is expected to show signals

corresponding to the protons of the phenyl and phenylethynyl groups. The aromatic protons

would likely appear as complex multiplets in the range of & 7.0-8.0 ppm.
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13C NMR Spectroscopy

The 13C NMR spectrum should display distinct signals for the carbon atoms of the phenyl and
phenylethynyl groups. The alkynyl carbons are expected in the & 90-110 ppm region. The
aromatic carbons will appear in the typical downfield region of d 120-140 ppm.

119Sn NMR Spectroscopy

119Sn NMR is a powerful tool for characterizing organotin compounds. The chemical shift is
highly sensitive to the coordination number and the nature of the substituents on the tin atom[3]
[4]. For a four-coordinate triphenyltin compound with an alkynyl substituent, the 119Sn
chemical shift is expected to be in the upfield region relative to the standard tetramethyltin
(TMSn).

Infrared (IR) Spectroscopy

The IR spectrum of triphenyl(phenylethynyl)tin would be characterized by the vibrational modes
of the phenyl and phenylethynyl groups. Key expected absorptions include:

e C=C stretch: A weak to medium band around 2100-2150 cm~1.
e C-H stretch (aromatic): Bands above 3000 cm™1.
e C=C stretch (aromatic): Multiple bands in the 1400-1600 cm~1 region.

e Sn-C stretch: Bands in the far-infrared region, typically below 600 cm~2.

Synthesis and Reactivity
Proposed Synthesis

A specific, detailed experimental protocol for the synthesis of triphenyl(phenylethynyl)tin is not
readily available. However, a plausible synthetic route would involve the reaction of a
triphenyltin halide (e.qg., triphenyltin chloride) with a phenylethynyl nucleophile, such as
phenylethynyl lithium or a phenylethynyl Grignard reagent. This is a common method for the
formation of tin-carbon bonds.
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Reaction Conditions

Reactants

Products
Triphenyltin Chloride

(Ph3SnCl) v Reaction Triphenyl(phenylethynyl)tin
N (Ph3SnC=CPh)
Anhydrous Solvent

(e.g., THF, Diethyl Ether)

Phenylethynyl Lithium A

(PhC=CLi)

Lithium Chloride

(Licly

Click to download full resolution via product page

Caption: Proposed synthesis of triphenyl(phenylethynyl)tin.

Reactivity

Organotin compounds, including those with alkynyl groups, are known to participate in various
organic reactions. For instance, the tin-carbon bond can be cleaved under certain conditions,
and the phenylethynyl group can be transferred to other substrates. Tetra(phenylethynyl)tin has
been used as a reagent for the alkynylation of imines[5]. It is plausible that
triphenyl(phenylethynyl)tin could exhibit similar reactivity.

Safety and Handling

Specific toxicology data for triphenyl(phenylethynyl)tin are not available. However, organotin
compounds, in general, are known to be highly toxic. Related compounds such as
trimethyl(phenyl)tin and tributyl(phenylethynyl)tin are classified as fatal if swallowed, fatal in
contact with skin, and fatal if inhaled[6]. Triphenyltin derivatives are also known to be
hazardous.

General Safety Precautions:

e Handle with extreme caution in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Avoid inhalation of dust, fumes, or vapors.
e Prevent skin and eye contact.

» Dispose of waste in accordance with institutional and national regulations for hazardous
materials.

The following diagram illustrates a typical laboratory workflow for handling a potent organotin
compound.
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Caption: Safe handling workflow for organotin compounds.

Applications in Research and Drug Development

While specific applications for triphenyl(phenylethynyl)tin in drug development are not
documented, organotin compounds have been investigated for their biological activities. The
phenylethynyl moiety is also a common structural motif in medicinal chemistry. The unique
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combination of the triphenyltin core and the phenylethynyl group may warrant investigation for
potential applications in areas such as targeted therapy or as a synthetic intermediate for more
complex molecules.

Disclaimer: The information provided in this guide is for research and informational purposes
only. It is not intended to be a substitute for a comprehensive safety data sheet (SDS). Always
consult the SDS and follow all institutional safety protocols when handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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